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Compound of Interest

Compound Name: Lsz-102

Cat. No.: B608664 Get Quote

IMMEDIATE ACTION REQUIRED: The following information provides critical safety protocols

for the handling and disposal of Lsz-102, a potent selective estrogen receptor degrader

(SERD). Adherence to these guidelines is essential to ensure personnel safety and mitigate

environmental contamination.

Lsz-102 is a potent, orally bioavailable SERD under investigation for the treatment of estrogen

receptor-positive breast cancer.[1][2][3][4][5] As a high-potency active pharmaceutical

ingredient (HPAPI), Lsz-102 requires stringent handling protocols to prevent occupational

exposure and ensure a safe laboratory environment. The health and safety of researchers and

drug development professionals are paramount.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Lsz-102. This

includes primary and secondary engineering controls, supplemented by a comprehensive PPE

regimen.

Core PPE Ensemble:

Gloves: Double-gloving with nitrile gloves is the recommended minimum. For prolonged

handling or in the event of a spill, laminate film gloves (e.g., Silver Shield®/4H®) should be

worn as the outer layer. Always consult the glove manufacturer's compatibility chart for

specific chemical resistance data.
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Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required at all

times. A face shield should be worn over the goggles when there is a significant risk of

splashes or aerosol generation.[6]

Lab Coat: A disposable, solid-front, back-tying lab coat made of a low-linting material such as

Tyvek® is required.[3] This should be changed immediately if contaminated.

Respiratory Protection: A NIOSH-approved respirator with a P100 filter is required when

handling Lsz-102 powder outside of a containment device. A powered air-purifying respirator

(PAPR) may be necessary for procedures with a high potential for aerosolization.[7]

Foot Protection: Fully enclosed, chemical-resistant footwear and disposable shoe covers are

mandatory within the designated handling area.

Illustrative Glove Compatibility for Solvents in API Synthesis:

Glove Material Acetone Acetonitrile
Dichlorometha
ne

Isopropanol

Nitrile Poor Good Poor Excellent

Latex Good Good Poor Good

Butyl Rubber Excellent Excellent Poor Excellent

Neoprene Good Good Fair Excellent

Laminate Film Excellent Excellent Excellent Excellent

Note: This table provides general guidance. Always refer to the manufacturer's specific

breakthrough time and permeation rate data for the chemicals in use.

Operational Plan for Handling Lsz-102
Engineering Controls:

All handling of Lsz-102 powder must be conducted within a certified containment device, such

as a containment ventilated enclosure (CVE), glovebox, or biological safety cabinet (Class II,
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Type B2). The containment device must be maintained under negative pressure relative to the

surrounding laboratory.[6][7]

Step-by-Step Handling Protocol:

Preparation:

Designate a specific area for handling Lsz-102.

Ensure all necessary PPE, spill kit materials, and waste disposal containers are readily

accessible.

Verify that the containment device is functioning correctly.

Donning PPE: Follow the donning sequence outlined in the workflow diagram below.

Handling:

Perform all manipulations of Lsz-102 powder within the containment device.

Use dedicated equipment (spatulas, weigh boats, etc.). If not disposable, decontaminate

them immediately after use.

Avoid generating dust or aerosols.

Post-Handling:

Decontaminate the work surface within the containment device.

Securely seal all containers of Lsz-102.

Follow the doffing sequence for PPE as illustrated in the workflow diagram.

Doffing PPE: Follow the doffing sequence outlined in the workflow diagram below to prevent

cross-contamination.

Disposal Plan
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All waste generated from the handling of Lsz-102 is considered hazardous pharmaceutical

waste and must be disposed of accordingly.

Waste Segregation and Disposal:

Solid Waste: All disposable PPE, weigh boats, and other contaminated materials must be

placed in a clearly labeled, sealed, and puncture-resistant hazardous waste container.

Liquid Waste: Unused solutions containing Lsz-102 and contaminated solvents should be

collected in a designated, sealed hazardous waste container.

Sharps: Any contaminated needles, syringes, or other sharps must be disposed of in a

designated sharps container.

Disposal Method: The primary and recommended method for the disposal of potent

pharmaceutical waste is incineration by a licensed hazardous waste disposal company.[1]

This ensures the complete destruction of the active compound.[1]

Waste Container Labeling: All waste containers must be labeled with: "Hazardous

Pharmaceutical Waste," the name "Lsz-102," and the appropriate hazard symbols.

Experimental Protocols and Visualizations
Logical Relationship for Risk Assessment:

Risk Assessment for Lsz-102 Handling

Identify Hazards Assess Exposure PotentialPotency & Form Determine Control MeasuresTask & Duration Implement & MonitorEngineering, PPE

Click to download full resolution via product page

Caption: Risk assessment workflow for handling Lsz-102.

Experimental Workflow for PPE Donning and Doffing:
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PPE Donning Sequence

PPE Doffing Sequence

Shoe Covers Inner Gloves Lab Coat Respirator Goggles/Face Shield Outer Gloves

Outer Gloves Shoe Covers Lab Coat Goggles/Face Shield Respirator Inner Gloves

Click to download full resolution via product page

Caption: Standard PPE donning and doffing workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Effective Methods for Disposal of Pharmaceutical Waste: A Guide to Safe and Compliant
Practices [gicmd.com]

2. Best Practices For Handling Potent APIs [outsourcedpharma.com]

3. DuPont E-Guide Explains How to Protect Workers From the Risk of Highly Potent
Pharmaceutical Ingredients [dupont.co.uk]

4. securewaste.net [securewaste.net]

5. pharmtech.com [pharmtech.com]

6. escopharma.com [escopharma.com]

7. pharmtech.com [pharmtech.com]

To cite this document: BenchChem. [Essential Safety and Handling Guidance for Lsz-102].
BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b608664?utm_src=pdf-body-img
https://www.benchchem.com/product/b608664?utm_src=pdf-custom-synthesis
https://www.gicmd.com/blog/effective-methods-for-disposal-of-pharmaceutical-waste-a-guide-to-safe-and-compliant-practices
https://www.gicmd.com/blog/effective-methods-for-disposal-of-pharmaceutical-waste-a-guide-to-safe-and-compliant-practices
https://www.outsourcedpharma.com/doc/best-practices-for-handling-potent-apis-0001
https://www.dupont.co.uk/knowledge/dupont-e-guide-explains-how-to-protect-workers-from-the-risk-of-highly-potent-pharmaceutical-ingredients.html
https://www.dupont.co.uk/knowledge/dupont-e-guide-explains-how-to-protect-workers-from-the-risk-of-highly-potent-pharmaceutical-ingredients.html
https://www.securewaste.net/a-complete-guide-to-pharmaceutical-waste-disposal-and-containers/
https://www.pharmtech.com/view/assuring-safe-handling-potent-apis-intermediates-and-solid-dosage-drugs
https://www.escopharma.com/news/it-s-more-than-just-being-fragile-how-to-handle-potent-formulation
https://www.pharmtech.com/view/high-potency-apis-containment-and-handling-issues
https://www.benchchem.com/product/b608664#personal-protective-equipment-for-handling-lsz-102
https://www.benchchem.com/product/b608664#personal-protective-equipment-for-handling-lsz-102
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b608664#personal-protective-equipment-for-handling-
lsz-102]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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